Cas no 2227692-50-2 ((1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol)
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol
- 2227692-50-2
- EN300-1776281
-
- Inchi: 1S/C8H15N3O/c1-6-5-10-11(2)8(6)7(12)3-4-9/h5,7,12H,3-4,9H2,1-2H3/t7-/m0/s1
- InChI Key: MLLBYSBYWZTAOD-ZETCQYMHSA-N
- SMILES: O[C@@H](CCN)C1=C(C)C=NN1C
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 64.1Ų
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776281-0.05g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 0.05g |
$1620.0 | 2023-09-20 | ||
| Enamine | EN300-1776281-0.1g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 0.1g |
$1697.0 | 2023-09-20 | ||
| Enamine | EN300-1776281-0.25g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 0.25g |
$1774.0 | 2023-09-20 | ||
| Enamine | EN300-1776281-0.5g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 0.5g |
$1851.0 | 2023-09-20 | ||
| Enamine | EN300-1776281-1.0g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 1g |
$1929.0 | 2023-06-03 | ||
| Enamine | EN300-1776281-2.5g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 2.5g |
$3782.0 | 2023-09-20 | ||
| Enamine | EN300-1776281-5.0g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 5g |
$5594.0 | 2023-06-03 | ||
| Enamine | EN300-1776281-10.0g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 10g |
$8295.0 | 2023-06-03 | ||
| Enamine | EN300-1776281-1g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 1g |
$1929.0 | 2023-09-20 | ||
| Enamine | EN300-1776281-5g |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol |
2227692-50-2 | 5g |
$5594.0 | 2023-09-20 |
(1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol
Introduction to (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2227692-50-2)
The compound (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol, identified by its CAS number 2227692-50-2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Pyrazole scaffolds are known for their structural versatility and ability to interact with various biological targets, making them valuable in the development of novel drugs.
The structural motif of (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol features a chiral center at the propanol moiety, which is crucial for its pharmacological properties. The presence of the amino group and the dimethyl-substituted pyrazole ring enhances its potential as a pharmacophore. This compound has been studied for its interactions with enzymes and receptors, which are pivotal in modulating various physiological pathways.
Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Studies have demonstrated that compounds with similar structural features exhibit inhibitory activity against several enzymes involved in inflammatory and metabolic disorders. For instance, modifications of the pyrazole ring have been shown to influence binding affinity and selectivity, which are critical factors in drug design.
The synthesis of (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The stereochemistry at the chiral center is particularly important, as it can significantly affect the biological activity of the compound. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to ensure the correct configuration of the stereocenter.
In vitro studies have revealed that (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol exhibits promising pharmacological properties. It has been found to interact with targets such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and cardiovascular disorders. The dimethyl-substituted pyrazole ring contributes to its ability to modulate these targets effectively.
Furthermore, computational studies using molecular modeling techniques have provided insights into the binding mode of this compound with its target proteins. These studies help in understanding the molecular interactions at a detailed level and guide further optimization efforts. The predicted binding affinities and docking scores have been consistent with experimental data, reinforcing the reliability of computational approaches in drug discovery.
The potential therapeutic applications of (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol are being explored in preclinical studies. Preliminary results suggest that it may have therapeutic benefits in conditions such as inflammation and neurodegeneration. The compound's ability to interact with multiple targets makes it a promising candidate for developing multitarget drugs, which can address complex diseases more effectively.
As research progresses, additional derivatives of this compound are being synthesized to explore new pharmacological profiles. By modifying various functional groups within the molecule, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications are essential for translating preclinical findings into clinical applications.
The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and thorough biological evaluation. The case of (1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol exemplifies how structural diversity can lead to significant therapeutic advancements. Continued research in this area holds promise for discovering new treatments for a wide range of diseases.
2227692-50-2 ((1S)-3-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)